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Compound of Interest

Compound Name: 2-Acetylfuran-d3

Cat. No.: B12366495

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Acetylfuran-
d3. The information presented is primarily based on the non-deuterated form, 2-Acetylfuran, as

specific safety data for the deuterated analog is not extensively available. The toxicological and

safety profiles of deuterated compounds are generally considered to be very similar to their

non-deuterated counterparts. This document is intended to equip researchers, scientists, and

drug development professionals with the necessary information for the safe handling, storage,

and disposal of this compound.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data available for 2-Acetylfuran. This

information is critical for understanding the physical hazards and toxicological properties of the

substance.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₆H₆O₂ [1][2]

Molecular Weight 110.11 g/mol [1]

Appearance
Colorless to light yellow liquid

or low melting solid
[1][3]

Melting Point 26-30 °C (79-86 °F)

Boiling Point

168-169 °C (334-336 °F) at

760 mmHg; 67 °C (153 °F) at

10 mmHg

Density 1.098 g/mL at 25 °C

Flash Point 71 °C (159.8 °F)

Solubility

Insoluble in water; soluble in

alcohol, dipropylene glycol,

and ethyl ether.

Table 2: Toxicological Data
Hazard Classification Statement Source

Acute Oral Toxicity
Toxic if swallowed (Category 2

or 3)

Acute Dermal Toxicity
Toxic in contact with skin

(Category 2 or 3)

Acute Inhalation Toxicity Fatal if inhaled (Category 2)

Serious Eye Damage/Irritation

Causes serious eye

damage/irritation (Category 1

or 2)

Skin Corrosion/Irritation Causes skin irritation

Respiratory Irritation May cause respiratory irritation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/29786
https://www.innospk.com/en/?news/grok-exploring-2-acetylfuran-properties-applications-and-manufacturing-excellence
https://www.chemimpex.com/products/29786
https://www.chemimpex.com/products/29786
https://en.wikipedia.org/wiki/2-Acetylfuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The toxicological data is for 2-Acetylfuran. The deuterated form, 2-Acetylfuran-d3, is

expected to have a similar toxicological profile.

Experimental Protocols and Methodologies
Detailed experimental protocols for the toxicological assessment of 2-Acetylfuran or its

deuterated form are not publicly available in the provided search results. The hazard

classifications are based on standardized testing procedures mandated by regulatory bodies.

The general workflows for assessing chemical hazards are outlined below.

Hazard Identification and Handling
2-Acetylfuran is classified as a hazardous substance. It is toxic if swallowed, in contact with

skin, and is fatal if inhaled. It also causes serious eye damage and skin irritation. Therefore,

stringent safety precautions are mandatory when handling this compound.

Personal Protective Equipment (PPE) and Engineering
Controls:

Ventilation: Work should be conducted in a well-ventilated area or in a fume hood.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear compatible chemical-resistant gloves and protective clothing to

prevent skin exposure.

Respiratory Protection: If working outside a fume hood or in situations with potential for

aerosol generation, wear a NIOSH/MSHA or European Standard EN 149 approved

respirator.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of hazardous

chemicals like 2-Acetylfuran-d3.
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Safe Handling Workflow for Hazardous Chemicals

Preparation

Handling
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Assess Chemical Hazards
(Review SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare & Inspect Work Area
(Fume Hood, Emergency Equipment)

Conduct Experiment with Caution

Decontaminate Work Surfaces & Equipment

Dispose of Hazardous Waste
(Follow Institutional Protocols)

Store Chemical in a
Designated, Secure Location
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Caption: Workflow for safe chemical handling.
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Storage and Stability
Proper storage is crucial to maintain the integrity of 2-Acetylfuran-d3 and to prevent

hazardous situations.

Storage Conditions: Store in a cool, dry, and well-ventilated area in tightly closed containers.

Some suppliers recommend refrigeration at 2°C - 8°C. The compound should be stored

away from incompatible materials, heat, and light.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents,

and strong bases.

Stability: 2-Acetylfuran is stable under normal conditions. However, it is combustible and may

form explosive mixtures with air on intense heating.

Emergency Procedures
In case of accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures:
Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth.

Inhalation: If inhaled, remove the person to fresh air and keep comfortable for breathing.

Immediately call a poison center or doctor.

Skin Contact: In case of skin contact, take off immediately all contaminated clothing and

wash the affected area with plenty of water and soap.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

Spill Response Workflow
The following diagram outlines the general procedure for responding to a chemical spill.
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Chemical Spill Response Workflow

Evacuate Immediate Area

Alert Supervisor & Safety Personnel
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Don Appropriate PPE
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(Use Absorbent Materials)

Clean Up Spill
(Follow Protocol for Specific Chemical)

Dispose of Contaminated Materials
as Hazardous Waste

Decontaminate the Area
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Caption: General workflow for chemical spill response.
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Disposal Considerations
All waste materials containing 2-Acetylfuran-d3 must be treated as hazardous waste and

disposed of in accordance with local, regional, and national regulations. Do not allow the

material to enter drains or waterways.

Conclusion
While 2-Acetylfuran-d3 is a valuable compound in research and development, particularly in

the synthesis of pharmaceuticals, it poses significant health hazards. A thorough understanding

of its safety data and the implementation of rigorous safety protocols are paramount to ensure

the well-being of laboratory personnel and the protection of the environment. Always consult

the most recent Safety Data Sheet from your supplier before use and adhere to all institutional

safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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